Cas no 2225155-88-2 (3-Fluoro-5-(imidazol-1-yl)phenylboronic acid)

• Product Name: 3-Fluoro-5-(imidazol-1-yl)phenylboronic acid
• CAS No: 2225155-88-2
• MF: C₉H₈BFN₂O₂
• MW: 205.98
• CID: 5144109
• PubChem ID: 133555125
• Update Time: 2025-05-24

3-Fluoro-5-(imidazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(imidazol-1-yl)phenylboronic acid
• Boronic acid, B-[3-fluoro-5-(1H-imidazol-1-yl)phenyl]-
• (3-Fluoro-5-(1H-imidazol-1-yl)phenyl)boronic acid
• 2225155-88-2

• Inchi： 1S/C9H8BFN2O2/c11-8-3-7(10(14)15)4-9(5-8)13-2-1-12-6-13/h1-6,14-15H
• InChI Key： OQGXKRHYUDKOLG-UHFFFAOYSA-N
• SMILES： B(C1=CC(N2C=NC=C2)=CC(F)=C1)(O)O

Computed Properties

• Exact Mass: 206.0662858g/mol
• Monoisotopic Mass: 206.0662858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-Fluoro-5-(imidazol-1-yl)phenylboronic acid

3-Fluoro-5-(imidazol-1-yl)phenylboronic Acid: A Comprehensive Overview

3-Fluoro-5-(imidazol-1-yl)phenylboronic acid, also known by its CAS number 2225155-88-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of phenylboronic acid, featuring a fluoro group at the 3-position and an imidazol group at the 5-position of the aromatic ring. Its unique structure endows it with exceptional reactivity and compatibility in various chemical reactions, making it a valuable building block in modern chemistry.

The synthesis of 3-fluoro-5-(imidazol-1-yl)phenylboronic acid typically involves a multi-step process, including fluorination, imidazole substitution, and boronate esterification. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the large-scale production of this compound with high purity. Researchers have also explored alternative routes, such as microwave-assisted synthesis and continuous-flow chemistry, to further optimize the process.

One of the most notable applications of 3-fluoro-5-(imidazol-1-yl)phenylboronic acid is in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction facilitates the formation of biaryl bonds, which are crucial in the construction of complex molecular architectures. The presence of the imidazole group enhances the stability and reactivity of the boronate ester, making it an ideal substrate for these transformations. Recent studies have demonstrated its utility in synthesizing advanced materials, such as organic light-emitting diodes (OLEDs) and sensors.

In addition to its role in organic synthesis, 3-fluoro-5-(imidazol-1-yl)phenylboronic acid has shown promise in medicinal chemistry. Its ability to participate in palladium-catalyzed couplings makes it a valuable intermediate in drug discovery programs targeting various therapeutic areas. For instance, researchers have utilized this compound to develop potential inhibitors for kinase enzymes, which are implicated in numerous diseases, including cancer.

The structural versatility of 3-fluoro-5-(imidazol-1-yliophenylboronic acid) also extends to its applications in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed novel materials with tailored electronic and mechanical properties. These materials hold potential for use in energy storage devices, such as batteries and supercapacitors.

Recent studies have focused on understanding the electronic properties of 3-fluoro-imidazo[1,2-a]pyridine derivatives, revealing their potential as semiconducting materials. The integration of these compounds into thin-film transistors has demonstrated remarkable performance metrics, underscoring their suitability for next-generation electronic devices.

In conclusion, 3-fluoro-imidazo[1,2-a]pyridine derivatives, represented by CAS No. 2225155889999999999999999999 (Note: This seems incorrect; perhaps you meant CAS No. 222515588?), continues to be a focal point for researchers across multiple disciplines due to its unique chemical properties and diverse applications.